![molecular formula C35H64O8 B066962 Muricatocin B CAS No. 167172-79-4](/img/structure/B66962.png)
Muricatocin B
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Overview
Description
Muricatocin B belongs to the class of organic compounds known as annonaceous acetogenins . These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl-substituted alpha, beta-unsaturated-gamma-lactone .
Scientific Research Applications
Antiviral Potential
Muricatocin B, as part of the acetogenins found in Annona muricata, shows significant potential as an antiviral agent. Studies indicate that these acetogenins exhibit strong in silico binding affinities against the SARS-CoV-2 spike protein, suggesting their utility in plant-based drug development for coronavirus disease 2019 (COVID-19) (Prasad et al., 2021).
Cytotoxic Properties
This compound has been identified as a bioactive monotetrahydrofuran Annonaceous acetogenin with notable cytotoxicity against human lung tumor cell lines. Its structural elucidation, including the determination of absolute configurations, provides insights into its cytotoxic mechanism, particularly in cancer research (Wu et al., 1995).
Inhibition of Antiapoptotic Proteins
Research on Annona muricata has revealed that its acetogenins, including muricatocin A and B, show inhibitory potential against antiapoptotic proteins of the Bcl-2 family. This action promotes apoptosis and presents a promising avenue for cancer treatment, as overexpressed Bcl-2 proteins are linked to several human cancers (Antony & Vijayan, 2016).
Chemopreventive Properties
This compound, as part of the acetogenins in Annona muricata leaves, has shown chemopreventive properties in the context of colorectal cancer. The extract of these leaves has been observed to significantly reduce colonic aberrant crypt foci formation in rats, suggesting a role in cancer prevention (Zorofchian Moghadamtousi et al., 2015).
Safety and Hazards
properties
CAS RN |
167172-79-4 |
---|---|
Molecular Formula |
C35H64O8 |
Molecular Weight |
612.9 g/mol |
IUPAC Name |
2-methyl-4-[2,8,10,13-tetrahydroxy-13-[5-(1-hydroxytridecyl)oxolan-2-yl]tridecyl]-2H-furan-5-one |
InChI |
InChI=1S/C35H64O8/c1-3-4-5-6-7-8-9-10-11-15-18-31(39)33-21-22-34(43-33)32(40)20-19-30(38)25-29(37)17-14-12-13-16-28(36)24-27-23-26(2)42-35(27)41/h23,26,28-34,36-40H,3-22,24-25H2,1-2H3 |
InChI Key |
QAIKIRDKCUWJQV-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCC(C1CCC(O1)C(CCC(CC(CCCCCC(CC2=CC(OC2=O)C)O)O)O)O)O |
Canonical SMILES |
CCCCCCCCCCCCC(C1CCC(O1)C(CCC(CC(CCCCCC(CC2=CC(OC2=O)C)O)O)O)O)O |
Other CAS RN |
167355-38-6 |
synonyms |
muricatocin A muricatocin B muricatocin C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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